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Introduction
Augmentin®, a combination of the β-lactam antibiotic amoxicillin and the β-lactamase inhibitor

clavulanic acid, is a widely used antimicrobial agent in both clinical and research settings. In

the laboratory, the preparation of stable, high-quality stock solutions is crucial for obtaining

reliable and reproducible experimental results. These application notes provide detailed

protocols for the preparation, storage, and quality control of Augmentin® stock solutions for

various research applications, including microbiology and cell culture.

Amoxicillin functions by inhibiting the synthesis of peptidoglycan, a critical component of the

bacterial cell wall. It specifically targets penicillin-binding proteins (PBPs), enzymes essential

for the cross-linking of peptidoglycan chains. Inhibition of PBPs leads to a weakened cell wall

and subsequent cell lysis. However, many bacteria have developed resistance to amoxicillin by

producing β-lactamase enzymes, which hydrolyze the β-lactam ring of the antibiotic, rendering

it inactive. Clavulanic acid, a β-lactam structurally similar to penicillins, acts as a "suicide"

inhibitor of many β-lactamases. By binding to and inactivating these enzymes, clavulanic acid

protects amoxicillin from degradation, thereby restoring its efficacy against resistant bacteria.
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The stability of reconstituted Augmentin® is dependent on several factors, including

temperature, pH, and concentration. The following tables summarize quantitative data on the

stability of amoxicillin and clavulanic acid in solution under various conditions. A drug

substance is generally considered stable if it retains at least 90% of its initial concentration.

Table 1: Stability of Amoxicillin in Solution

Concentration
Solvent/Diluen
t

Storage
Temperature
(°C)

Stability (Time
to 90% of
Initial
Concentration)

Citation(s)

10 mg/mL
Water for

Injection
4 80.3 hours [1]

10 mg/mL
Water for

Injection
25 24.8 hours [1]

10 mg/mL
Water for

Injection
37 9 hours [1]

1 mg/mL
0.9% NaCl (pH

6.52)
2.9 >263.8 hours [2]

7.5 mg/mL
0.9% NaCl (pH

7.69)
2.9 51.8 hours [2]

15 mg/mL
0.9% NaCl (pH

8.40)
2.9 3.8 hours [2]

Various
Aqueous

Solution
-20

Unstable (rapid

degradation)
[3][4]

Various
Aqueous

Solution
-30 13 days [3][4]

Table 2: Stability of Clavulanic Acid in Solution

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1666128?utm_src=pdf-body
https://www.youtube.com/watch?v=Y3hb64vFvxk
https://www.youtube.com/watch?v=Y3hb64vFvxk
https://www.youtube.com/watch?v=Y3hb64vFvxk
https://pmc.ncbi.nlm.nih.gov/articles/PMC11440154/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11440154/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11440154/
https://pubmed.ncbi.nlm.nih.gov/3812510/
https://www.semanticscholar.org/paper/Stability-of-aqueous-solutions-of-amoxicillin-in-Concannon-Lovitt/523483a90ad00cdc457e5fdfc9160947ac678253
https://pubmed.ncbi.nlm.nih.gov/3812510/
https://www.semanticscholar.org/paper/Stability-of-aqueous-solutions-of-amoxicillin-in-Concannon-Lovitt/523483a90ad00cdc457e5fdfc9160947ac678253
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Concentration
Solvent/Diluen
t

Storage
Temperature
(°C)

Stability (Time
to 90% of
Initial
Concentration)

Citation(s)

10 mg/mL
Water for

Injection
4 152 hours [1]

10 mg/mL
Water for

Injection
25 26 hours [1]

10 mg/mL
Water for

Injection
37 6.4 hours [1]

0.2 mg/mL
0.9% NaCl (pH

6.52)
2.9 >263.8 hours [2]

1.5 mg/mL
0.9% NaCl (pH

7.69)
2.9 48.0 hours [2]

3.0 mg/mL
0.9% NaCl (pH

8.40)
2.9 1.6 hours [2]

Experimental Protocols
Protocol for Preparing a Concentrated Augmentin®
Stock Solution for Microbiological Use
This protocol describes the preparation of a 100 mg/mL (of amoxicillin) stock solution.

Materials:

Amoxicillin and clavulanate potassium powder (typically in a 4:1 or 7:1 ratio)

Dimethyl sulfoxide (DMSO), sterile

Sterile, conical centrifuge tubes (15 mL or 50 mL)

Sterile, microcentrifuge tubes (1.5 mL)
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Vortex mixer

0.22 µm syringe filter

Sterile syringes

Procedure:

Calculation: Determine the total weight of the amoxicillin/clavulanate powder needed. For a

10 mL stock of 100 mg/mL amoxicillin in a 4:1 formulation, you would need 1 g of amoxicillin

and 250 mg of clavulanate.

Dissolution: Aseptically weigh the required amount of amoxicillin/clavulanate powder and

transfer it to a sterile conical tube. Add a small volume of sterile DMSO to create a paste.

Gradually add the remaining DMSO to reach the final volume, vortexing intermittently to

ensure complete dissolution.

Sterilization: Draw the solution into a sterile syringe. Attach a 0.22 µm syringe filter to the

syringe. Filter-sterilize the stock solution into a new sterile conical tube. Solutions in organic

solvents like DMSO do not strictly require filter sterilization if handled aseptically, but it is a

good practice to ensure sterility.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles. Store the aliquots

at -20°C for short-term storage (up to 3 months) or at -80°C for long-term storage (up to 1

year). Protect from light.

Protocol for Preparing an Augmentin® Working Solution
for Cell Culture
This protocol is for preparing a working solution for use in mammalian cell culture to prevent

bacterial contamination. It is important to note that routine use of antibiotics in cell culture can

mask low-level contamination and may have off-target effects on cells.[1][5]

Materials:

Concentrated Augmentin® stock solution (from Protocol 3.1)
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Sterile cell culture medium (e.g., DMEM, RPMI-1640)

Sterile serological pipettes and tubes

Procedure:

Thawing: Thaw a single aliquot of the concentrated Augmentin® stock solution at room

temperature.

Dilution: Determine the desired final concentration of amoxicillin in the cell culture medium. A

common working concentration is 50-100 µg/mL.

Calculation: Calculate the volume of the stock solution needed to achieve the final

concentration in your desired volume of cell culture medium. For example, to prepare 100

mL of medium with 100 µg/mL amoxicillin from a 100 mg/mL stock, you would add 100 µL of

the stock solution.

Preparation: Aseptically add the calculated volume of the stock solution to the cell culture

medium. Mix gently by swirling.

Use: The supplemented medium is now ready for use in your cell culture experiments.

Quality Control of Stock Solutions
4.1. Sterility Testing:

To ensure that the prepared stock solution is free from microbial contamination, a sterility test

should be performed. This can be done by inoculating a small volume of the stock solution into

a sterile microbiological growth medium (e.g., Tryptic Soy Broth) and incubating at 37°C for

several days. The absence of turbidity indicates that the stock solution is sterile.

4.2. Activity Assay:

The biological activity of the prepared stock solution can be confirmed using a standard disk

diffusion assay.

Procedure:
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Prepare an agar plate with a lawn of a susceptible bacterial strain (e.g., Staphylococcus

aureus ATCC 25923).

Impregnate a sterile paper disk with a known amount of the prepared Augmentin® stock

solution.

Place the disk on the agar plate and incubate at 37°C overnight.

Measure the diameter of the zone of inhibition around the disk. Compare this to the zone of

inhibition produced by a commercial standard to confirm the potency of your stock solution.

Visualizations
Mechanism of Action
The following diagram illustrates the mechanism of action of Augmentin®. Amoxicillin inhibits

bacterial cell wall synthesis, while clavulanic acid protects amoxicillin from degradation by β-

lactamase enzymes.
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Mechanism of Action of Augmentin®

Experimental Workflow for Stock Solution Preparation
This workflow outlines the key steps for preparing a sterile and stable Augmentin® stock

solution for laboratory use.
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Workflow for Preparing Augmentin® Stock Solution
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Potential Off-Target Signaling Effects in Eukaryotic Cells
While primarily targeting bacteria, some studies suggest that high concentrations or prolonged

exposure to β-lactam antibiotics may have off-target effects on eukaryotic cells. The exact

mechanisms are not fully elucidated, but potential interactions with signaling pathways such as

MAPK and NF-κB have been investigated.[6] Researchers using Augmentin® in cell-based

assays should be aware of these potential confounding factors.
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Potential Off-Target Effects on Eukaryotic Signaling

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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